3-hydroxy-beta-ionol-glucopyranosyl(1-6)glucopyranoside
3-hydroxy-beta-ionol-glucopyranosyl(1-6)glucopyranoside
Brand Name:
Vulcanchem
CAS No.:
137606-56-5
VCID:
VC0153908
InChI:
InChI=1S/C25H42O12/c1-11-7-13(8-25(3,4)14(11)6-5-12(2)27)35-24-22(33)20(31)18(29)16(37-24)10-34-23-21(32)19(30)17(28)15(9-26)36-23/h5-6,12-13,15-24,26-33H,7-10H2,1-4H3/b6-5+/t12?,13?,15-,16-,17-,18-,19+,20+,21-,22-,23-,24-/m1/s1
SMILES:
CC1=C(C(CC(C1)OC2C(C(C(C(O2)COC3C(C(C(C(O3)CO)O)O)O)O)O)O)(C)C)C=CC(C)O
Molecular Formula:
C25H42O12
Molecular Weight:
534.6 g/mol
3-hydroxy-beta-ionol-glucopyranosyl(1-6)glucopyranoside
CAS No.: 137606-56-5
Main Products
VCID: VC0153908
Molecular Formula: C25H42O12
Molecular Weight: 534.6 g/mol
CAS No. | 137606-56-5 |
---|---|
Product Name | 3-hydroxy-beta-ionol-glucopyranosyl(1-6)glucopyranoside |
Molecular Formula | C25H42O12 |
Molecular Weight | 534.6 g/mol |
IUPAC Name | (2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-[[(2R,3S,4S,5R,6R)-3,4,5-trihydroxy-6-[4-[(E)-3-hydroxybut-1-enyl]-3,5,5-trimethylcyclohex-3-en-1-yl]oxyoxan-2-yl]methoxy]oxane-3,4,5-triol |
Standard InChI | InChI=1S/C25H42O12/c1-11-7-13(8-25(3,4)14(11)6-5-12(2)27)35-24-22(33)20(31)18(29)16(37-24)10-34-23-21(32)19(30)17(28)15(9-26)36-23/h5-6,12-13,15-24,26-33H,7-10H2,1-4H3/b6-5+/t12?,13?,15-,16-,17-,18-,19+,20+,21-,22-,23-,24-/m1/s1 |
Standard InChIKey | JZJSTNWTRLNQSL-WQPMJQIQSA-N |
Isomeric SMILES | CC1=C(C(CC(C1)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O)O)O)O)(C)C)/C=C/C(C)O |
SMILES | CC1=C(C(CC(C1)OC2C(C(C(C(O2)COC3C(C(C(C(O3)CO)O)O)O)O)O)O)(C)C)C=CC(C)O |
Canonical SMILES | CC1=C(C(CC(C1)OC2C(C(C(C(O2)COC3C(C(C(C(O3)CO)O)O)O)O)O)O)(C)C)C=CC(C)O |
Synonyms | 3-hydroxy-beta-ionol-glucopyranosyl(1-6)glucopyranoside |
PubChem Compound | 6444029 |
Last Modified | Nov 11 2021 |
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